2-{5-[(2,4-difluorophenoxy)methyl]furan-2-yl}-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine

• Molecular Formula: C17H10F2N6O2
• Molecular Weight: 368.30 g/mol
• IUPAC Name: 4-[5-[(2,4-difluorophenoxy)methyl]furan-2-yl]-3,5,6,8,10,11-hexazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• InChI: InChI=1S/C17H10F2N6O2/c18-9-1-3-13(12(19)5-9)26-7-10-2-4-14(27-10)16-22-17-11-6-21-23-15(11)20-8-25(17)24-16/h1-6,8H,7H2,(H,21,23)
• InChI Key: LOSPKTBBVVDUHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)OCC2=CC=C(O2)C3=NN4C=NC5=C(C4=N3)C=NN5

Description

2,4-DIFLUOROPHENYL {[5-(7H-PYRAZOLO[4,3-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDIN-2-YL)-2-FURYL]METHYL} ETHER is a complex organic compound featuring a pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffold

Preparation Methods

The synthesis of 2,4-DIFLUOROPHENYL {[5-(7H-PYRAZOLO[4,3-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDIN-2-YL)-2-FURYL]METHYL} ETHER involves multiple steps. One common synthetic route includes the following steps:

Formation of the pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffold: This is typically achieved through a series of cyclization reactions starting from appropriate precursors.

Attachment of the 2,4-difluorophenyl group: This step often involves nucleophilic substitution reactions.

Introduction of the furan ring: This can be done through various coupling reactions, such as Suzuki or Heck coupling

Industrial production methods may involve optimization of these steps to improve yield and reduce costs, often using automated synthesis equipment and high-throughput screening techniques.

Chemical Reactions Analysis

2,4-DIFLUOROPHENYL {[5-(7H-PYRAZOLO[4,3-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDIN-2-YL)-2-FURYL]METHYL} ETHER can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic and electrophilic substitution reactions are common, using reagents like halogens or alkylating agents

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has several scientific research applications:

Medicinal Chemistry: It is studied as a potential inhibitor of enzymes like CDK2, which is involved in cell cycle regulation and cancer progression.

Neuropharmacology: It acts as a selective antagonist of the adenosine A2A receptor, making it useful in research on neurological disorders such as Parkinson’s disease and depression.

Chemical Biology: It is used to develop probes for studying adenosine receptors and other molecular targets.

Mechanism of Action

The mechanism of action of 2,4-DIFLUOROPHENYL {[5-(7H-PYRAZOLO[4,3-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDIN-2-YL)-2-FURYL]METHYL} ETHER involves its interaction with specific molecular targets:

CDK2 Inhibition: The compound binds to the active site of CDK2, preventing its interaction with cyclin A2 and thereby inhibiting cell cycle progression.

Adenosine A2A Receptor Antagonism: It competitively inhibits the binding of adenosine to the A2A receptor, modulating neurological pathways involved in movement and mood disorders.

Comparison with Similar Compounds

Similar compounds include:

Preladenant: Another A2A receptor antagonist with a similar pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffold.

SCH 412348: A potent and selective A2A receptor antagonist with a similar structure and function.

Roscovitine: A CDK inhibitor with a different scaffold but similar inhibitory activity.

These compounds share structural similarities but differ in their specific molecular targets and applications, highlighting the unique properties of 2,4-DIFLUOROPHENYL {[5-(7H-PYRAZOLO[4,3-E][1,2,4]TRIAZOLO[1,5-C]PYRIMIDIN-2-YL)-2-FURYL]METHYL} ETHER.